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Compound of Interest

Compound Name: Indolarome

Cat. No.: B12763655 Get Quote

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of

Indolarome (CAS No. 18096-62-3), a synthetic fragrance ingredient. Adherence to these

procedures is critical to ensure the safety of laboratory personnel and to maintain

environmental compliance. Indolarome is classified with Reproductive Toxicity Category 2,

carrying the hazard statement H361: "Suspected of damaging fertility or the unborn child"[1]. It

is also known to be an irritant to the skin and eyes.

Chemical and Physical Properties
A clear understanding of Indolarome's properties is fundamental to its safe handling and

disposal.
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Property Value Reference

Chemical Name

4,4a,5,9b-

tetrahydroindeno[1,2-d][1]

[2]dioxine

[3]

Synonyms Indoflor, Indoletal [1][2]

CAS Number 18096-62-3 [1][3]

Molecular Formula C11H12O2 [1][3]

Molecular Weight 176.21 g/mol [1][3]

Appearance White crystalline solid [3]

Melting Point 35-36°C [2]

Personal Protective Equipment (PPE)
Prior to handling Indolarome for any purpose, including disposal, all personnel must be

equipped with the appropriate personal protective equipment.

PPE Category Specification

Hand Protection
Chemical-resistant gloves (inspected before

use)

Eye Protection Tightly fitting safety goggles

Skin and Body Protection Protective clothing, lab coat

Respiratory Protection
Use in a well-ventilated area. If dust or aerosols

may be generated, use a respirator.

Disposal Procedures
Direct disposal of Indolarome into drains or standard waste streams is strictly prohibited to

prevent environmental contamination[1]. The recommended and compliant method for disposal

is through a licensed chemical destruction facility.
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Step-by-Step Laboratory Disposal Protocol:
Collection:

Collect all waste Indolarome, including contaminated materials (e.g., weighing paper,

gloves, pipette tips), in a designated and clearly labeled hazardous waste container.

The container must be made of a material compatible with Indolarome and have a

secure, tight-fitting lid.

Labeling:

Label the waste container with "Hazardous Waste," the full chemical name "Indolarome,"

and the CAS number "18096-62-3."

Indicate the associated hazards, including "Reproductive Toxicity" and "Irritant."

Storage:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area, away from incompatible materials.

Follow all institutional and local regulations for hazardous waste storage.

Arranging for Pickup:

Contact your institution's Environmental Health and Safety (EHS) department or a certified

hazardous waste disposal contractor to schedule a pickup.

Do not attempt to transport hazardous waste off-site personally.

Disposal of Empty Containers:
Empty containers that held Indolarome should be triple-rinsed with a suitable solvent.

The rinsate must be collected and disposed of as hazardous waste along with the

Indolarome waste.
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Once thoroughly decontaminated, the container can be punctured to prevent reuse and

disposed of according to institutional guidelines for non-hazardous laboratory waste[1].

Spill Management
In the event of a spill, immediate and appropriate action is necessary to mitigate exposure and

environmental release.

Evacuate and Secure:

Evacuate all non-essential personnel from the immediate spill area.

Ensure the area is well-ventilated.

Containment:

Wearing the appropriate PPE, contain the spill using an inert absorbent material (e.g.,

vermiculite, sand, or earth). Do not use combustible materials.

Collection:

Carefully collect the absorbed material and any remaining solid Indolarome using spark-

proof tools[1].

Place the collected waste into a labeled hazardous waste container.

Decontamination:

Decontaminate the spill area with a suitable solvent and cleaning materials.

Collect all decontamination materials as hazardous waste.

Reporting:

Report the spill to your laboratory supervisor and EHS department in accordance with your

institution's policies.
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Workflow and Decision Making for Indolarome
Disposal

Indolarome Waste Generated

Wear Appropriate PPE

Empty Container?

Spill Occurred?

Collect in Labeled
Hazardous Waste Container

Store Securely in
Designated Area

No Follow Spill Management Protocol

Yes

Contact EHS for Pickup

Waste Removed by
Certified Contractor

No

Triple-Rinse Container

Yes

Collect Rinsate as
Hazardous Waste

Puncture and Dispose of
Empty Container
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Indolarome waste.

First Aid Measures
In case of exposure to Indolarome, follow these first aid procedures and seek medical

attention.

Exposure Route First Aid Procedure

Inhalation
Move the individual to fresh air. If breathing is

difficult, provide oxygen.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical advice.

For any exposure, it is crucial to consult a physician and provide them with the Safety Data

Sheet (SDS) for Indolarome.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12763655#indolarome-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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